Cas no 1402854-77-6 (4,7-bis(6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole)

4,7-bis(6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole structure
1402854-77-6 structure
Product Name:4,7-bis(6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole
CAS No:1402854-77-6
MF:C40H52N2S5
MW:721.179284095764
CID:1065717
Update Time:2024-07-19

4,7-bis(6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 4,7-bis(6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole
    • 4,7-bis(6-undecylthieno[3,2-b]thiophen-2-yl)benzo[c][1,2,5]thiadiazole
    • 2,1,3-Benzothiadiazole, 4,7-bis(6-undecylthieno[3,2-b]thien-2-yl)-
    • 4,7-Bis(6-undecylthieno[3,2-b]thien-2-yl)-2,1,3-benzothiadiazole
    • 4,7-bis(6-undecylthieno[3,2-b]thiophen-2-yl)benzothiadiazole
    • Inchi: 1S/C40H52N2S5/c1-3-5-7-9-11-13-15-17-19-21-29-27-43-35-25-33(45-39(29)35)31-23-24-32(38-37(31)41-47-42-38)34-26-36-40(46-34)30(28-44-36)22-20-18-16-14-12-10-8-6-4-2/h23-28H,3-22H2,1-2H3
    • InChI Key: ZVMSPLWUYOHRQV-UHFFFAOYSA-N
    • SMILES: N1=C2C(C3SC4C(CCCCCCCCCCC)=CSC=4C=3)=CC=C(C3SC4C(CCCCCCCCCCC)=CSC=4C=3)C2=NS1

Experimental Properties

  • Density: 1.165±0.06 g/cm3(Predicted)
  • Boiling Point: 805.5±60.0 °C(Predicted)
  • pka: -1.10±0.50(Predicted)
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